2-(Methoxymethyl)cyclohexan-1-ol

• Molecular Formula: C8H16O2
• Molecular Weight: 144.21 g/mol
• IUPAC Name: 2-(methoxymethyl)cyclohexan-1-ol
• InChI: InChI=1S/C8H16O2/c1-10-6-7-4-2-3-5-8(7)9/h7-9H,2-6H2,1H3
• InChI Key: UPMMYLWDJQWMBB-UHFFFAOYSA-N
• Canonical SMILES: COCC1CCCCC1O

Description

2-(Methoxymethyl)cyclohexan-1-ol is a cyclohexanol derivative featuring a hydroxyl group at position 1 and a methoxymethyl (-CH₂OCH₃) substituent at position 2 of the cyclohexane ring. This compound’s structure combines the hydrophilicity of the hydroxyl group with the moderate polarity of the methoxymethyl ether, influencing its solubility and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Methoxymethyl)cyclohexan-1-ol can be achieved through several methods. One common approach involves the reaction of cyclohexanone with methoxymethyl chloride in the presence of a base such as sodium hydride. The reaction proceeds via nucleophilic substitution, resulting in the formation of the desired product.

Industrial Production Methods

Industrial production of 2-(Methoxymethyl)cyclohexan-1-ol typically involves large-scale reactions using similar synthetic routes. The process may include additional steps for purification and isolation to ensure high purity and yield of the final product.

Chemical Reactions Analysis

Types of Reactions

2-(Methoxymethyl)cyclohexan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form cyclohexane derivatives.

Substitution: The methoxymethyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Reagents like halogens or nucleophiles can be used for substitution reactions.

Major Products Formed

Oxidation: Cyclohexanone or cyclohexanone derivatives.

Reduction: Cyclohexane or cyclohexane derivatives.

Substitution: Various substituted cyclohexanol derivatives.

Scientific Research Applications

2-(Methoxymethyl)cyclohexan-1-ol has several applications in scientific research:

Chemistry: Used as an intermediate in organic synthesis for the preparation of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biological systems.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of fragrances, flavors, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-(Methoxymethyl)cyclohexan-1-ol involves its interaction with specific molecular targets and pathways. The compound can act as a nucleophile or electrophile in various reactions, depending on the conditions. Its effects are mediated through the formation of intermediates and transition states that facilitate the desired chemical transformations.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and physicochemical properties of 2-(methoxymethyl)cyclohexan-1-ol and related cyclohexanol derivatives:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Purity (%)	Notable Properties/Applications	Reference
2-(Methoxymethyl)cyclohexan-1-ol (Target)	C₈H₁₆O₂	~147.22*	-OH (C1), -CH₂OCH₃ (C2)	N/A	Moderate polarity, ether-mediated stability	Inferred
2-Methoxy-1-methylcyclohexan-1-ol	C₈H₁₆O₂	144.21	-OH, -CH₃ (C1), -OCH₃ (C2)	N/A	Isolated in modest yields via acid catalysis
rac-(1R,2S)-2-(2-Bromophenyl)cyclohexan-1-ol	C₁₂H₁₅BrO	243.23	-OH (C1), -C₆H₄Br (C2)	95%	Aromatic substituent; higher molecular weight
2-[(Dimethylamino)methyl]cyclohexan-1-ol	C₉H₁₉NO	157.26	-OH (C1), -CH₂N(CH₃)₂ (C2)	N/A	Basic amino group; potential for H-bonding
2-(Cyclohexyloxy)cyclohexan-1-ol	C₁₂H₂₂O₂	198.30	-OH (C1), -O-C₆H₁₁ (C2)	N/A	Bulky hydrophobic substituent
(1R,2R)-2-(Methylsulfanyl)cyclohexan-1-ol	C₇H₁₄OS	146.25	-OH (C1), -SCH₃ (C2)	N/A	Thioether group; sulfur-mediated reactivity

*Estimated based on molecular formula (C₈H₁₆O₂).

Key Comparative Insights:

Structural Variations: Substituent Type: The methoxymethyl group in the target compound contrasts with aryl (e.g., 2-bromophenyl in ), amino (e.g., dimethylamino in ), and sulfur-containing (e.g., methylsulfanyl in ) substituents. These differences dictate reactivity; for example, amino groups enhance basicity, while thioethers participate in redox reactions. Positional Effects: Substituents at position 2 influence steric hindrance and electronic effects on the hydroxyl group at position 1. Bulky groups (e.g., cyclohexyloxy in ) reduce solubility, whereas polar groups (e.g., methoxymethyl) improve hydrophilicity.

Physicochemical Properties :

• Molecular Weight : The target compound (~147 g/mol) is lighter than aryl-substituted analogs (e.g., 243.23 g/mol in ) but heavier than simpler derivatives like 2-methoxy-1-methylcyclohexan-1-ol (144.21 g/mol).
• Purity : Many analogs (e.g., ) report 95% purity, suggesting that the target compound’s synthesis may require similar optimization to achieve high yields.

Reactivity and Applications: Ether Stability: The methoxymethyl group’s ether linkage offers stability against nucleophilic attack compared to amino or thioether groups, making it suitable for reactions requiring mild conditions. Pharmacological Potential: Tramadol (a cyclohexanol derivative with a methoxyphenyl group in ) demonstrates non-respiratory-depressant analgesic activity, highlighting how substituent modifications can drastically alter bioactivity.